Cas no 1706778-80-4 (4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)

4-Phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is a specialized organic compound featuring a phenyl group and a reactive allyloxycarbonyl (Alloc) protected amine. Its structure combines a carboxylic acid functionality with an Alloc group, making it valuable in peptide synthesis and other organic transformations where selective deprotection is required. The Alloc group can be cleaved under mild conditions using palladium catalysts, offering compatibility with acid- or base-sensitive substrates. This compound serves as a versatile intermediate in medicinal chemistry and bioconjugation, enabling controlled modifications of biomolecules. Its balanced reactivity and stability make it suitable for applications requiring precise functional group manipulation.
4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid structure
1706778-80-4 structure
Product Name:4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
CAS No:1706778-80-4
MF:C14H17NO4
MW:263.289084196091
CID:5638046
PubChem ID:22065917
Update Time:2025-06-13

4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1706778-80-4
    • 4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
    • EN300-28281475
    • SCHEMBL13205576
    • 4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid
    • Inchi: 1S/C14H17NO4/c1-2-10-19-14(18)15-12(13(16)17)9-8-11-6-4-3-5-7-11/h2-7,12H,1,8-10H2,(H,15,18)(H,16,17)
    • InChI Key: QDFPVSXQJFAZLB-UHFFFAOYSA-N
    • SMILES: OC(C(CCC1C=CC=CC=1)NC(=O)OCC=C)=O

Computed Properties

  • Exact Mass: 263.11575802g/mol
  • Monoisotopic Mass: 263.11575802g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 75.6Ų

4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28281475-1g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4
1g
$541.0 2023-09-09
Enamine
EN300-28281475-5g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4
5g
$1572.0 2023-09-09
Enamine
EN300-28281475-10g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4
10g
$2331.0 2023-09-09
Enamine
EN300-28281475-0.05g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4 95.0%
0.05g
$455.0 2025-03-19
Enamine
EN300-28281475-0.1g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4 95.0%
0.1g
$476.0 2025-03-19
Enamine
EN300-28281475-0.25g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4 95.0%
0.25g
$498.0 2025-03-19
Enamine
EN300-28281475-0.5g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4 95.0%
0.5g
$520.0 2025-03-19
Enamine
EN300-28281475-1.0g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4 95.0%
1.0g
$541.0 2025-03-19
Enamine
EN300-28281475-2.5g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4 95.0%
2.5g
$1063.0 2025-03-19
Enamine
EN300-28281475-5.0g
4-phenyl-2-{[(prop-2-en-1-yloxy)carbonyl]amino}butanoic acid
1706778-80-4 95.0%
5.0g
$1572.0 2025-03-19

Additional information on 4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid

Comprehensive Overview of 4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 1706778-80-4)

4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid (CAS No. 1706778-80-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound, often referred to by its IUPAC name, features a phenyl group and a prop-2-en-1-yloxy carbonylamino moiety, which contribute to its potential applications in drug development and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially those targeting enzyme inhibition and receptor modulation.

The compound's CAS number 1706778-80-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its molecular structure combines a butanoic acid backbone with functional groups that enhance its reactivity and solubility, making it a versatile candidate for medicinal chemistry applications. Recent studies have explored its potential in peptide synthesis and bioconjugation, aligning with the growing demand for targeted therapeutics and precision medicine.

In the context of current trends, 4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid is often discussed alongside green chemistry and sustainable synthesis methods. With increasing emphasis on eco-friendly production processes, researchers are investigating ways to optimize its synthesis using catalytic reactions and renewable feedstocks. This aligns with broader industry shifts toward reducing carbon footprints and minimizing hazardous waste.

Another area of interest is the compound's potential in drug delivery systems. Its amphiphilic nature allows it to interact with both lipophilic and hydrophilic environments, a property highly valued in nanotechnology and biomaterials. For instance, it could be used to design smart carriers for controlled release of active pharmaceutical ingredients (APIs), addressing challenges in bioavailability and patient compliance.

From a commercial perspective, CAS 1706778-80-4 is listed in catalogs of leading chemical suppliers, often under categories like fine chemicals or research intermediates. Its pricing and availability are influenced by factors such as purity grades (e.g., >98% HPLC) and custom synthesis options. Buyers frequently search for bulk quantities or GMP-compliant batches, reflecting its utility in both academic and industrial settings.

Safety and handling of 4-phenyl-2-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid are also critical topics. While not classified as hazardous under standard regulations, proper storage conditions (e.g., refrigeration, inert atmosphere) are recommended to maintain stability. Material Safety Data Sheets (MSDS) provide detailed guidance on personal protective equipment (PPE) and first-aid measures, ensuring safe laboratory practices.

In summary, CAS No. 1706778-80-4 represents a promising compound at the intersection of organic chemistry and applied sciences. Its multifaceted applications—from pharmaceutical intermediates to biomaterials—highlight its relevance in contemporary research. As scientific inquiries evolve, this compound is poised to play a pivotal role in advancing innovative therapies and sustainable technologies.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.